Cas no 25699-90-5 (Benzonitrile,2-(1H-indol-1-yl)-)
25699-90-5 structure
Product Name:Benzonitrile,2-(1H-indol-1-yl)-
CAS No:25699-90-5
MF:C15H10N2
MW:218.253303050995
CID:242178
PubChem ID:2735871
Update Time:2025-04-19
Benzonitrile,2-(1H-indol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(1H-indol-1-yl)-
- 2-indol-1-ylbenzonitrile
- 1-(2-cyanophenyl)-indole
- 1-(2-Cyanophenyl)indole
- 1-o-Cyanophenylindol
- 2-(1h-indol-1-yl)benzonitrile
- 2-(indol-1-yl)benzonitrile
- 2-indol-1-yl-benzonitrile
- AC1MC4AY
- Maybridge3_006779
- Oprea1_346665
- SureCN699112
- CCG-45500
- IDI1_018166
- SR-01000004606
- DTXSID40370991
- SCHEMBL699112
- HMS1450E03
- SR-01000004606-1
- SR-01000004606-2
- 25699-90-5
-
- Inchi: 1S/C15H10N2/c16-11-13-6-2-4-8-15(13)17-10-9-12-5-1-3-7-14(12)17/h1-10H
- InChI Key: YOWVTEBFRUVRBT-UHFFFAOYSA-N
- SMILES: N1(C=CC2C=CC=CC1=2)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 218.0845
- Monoisotopic Mass: 218.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.72
Benzonitrile,2-(1H-indol-1-yl)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
25699-90-5 (Benzonitrile,2-(1H-indol-1-yl)-) Related Products
- 57103-17-0(Benzonitrile, 4-(9H-carbazol-9-yl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk